Cas no 176963-99-8 (Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-)
176963-99-8 structure
Product Name:Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
CAS No:176963-99-8
MF:C23H29N3O4S
MW:443.559064626694
CID:1363095
Update Time:2024-08-14
Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]-
- 1H-Benzimidazole, 2-butyl-1-[(4-methoxyphenyl)methyl]-6-(4-morpholinylsulfonyl)-
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- Inchi: 1S/C23H29N3O4S/c1-3-4-5-23-24-21-11-10-20(31(27,28)25-12-14-30-15-13-25)16-22(21)26(23)17-18-6-8-19(29-2)9-7-18/h6-11,16H,3-5,12-15,17H2,1-2H3
- InChI Key: VWWIBZWZALTQKI-UHFFFAOYSA-N
- SMILES: C1(CCCC)N(CC2=CC=C(OC)C=C2)C2=CC(S(N3CCOCC3)(=O)=O)=CC=C2N=1
Computed Properties
- Exact Mass: 443.18807
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 659.1±65.0 °C(Predicted)
- PSA: 73.66
- pka: 4.35±0.10(Predicted)
Morpholine,4-[[2-butyl-1-[(4-methoxyphenyl)methyl]-1H-benzimidazol-6-yl]sulfonyl]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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